N-(4-fluorobenzyl)-2-((2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide

• IUPAC Name: N-[(4-fluorophenyl)methyl]-2-[7-(3-methoxyphenyl)-1,3-dimethyl-2,4-dioxopyrimido[4,5-d]pyrimidin-5-yl]sulfanylacetamide
• InChI: InChI=1S/C24H22FN5O4S/c1-29-21-19(23(32)30(2)24(29)33)22(28-20(27-21)15-5-4-6-17(11-15)34-3)35-13-18(31)26-12-14-7-9-16(25)10-8-14/h4-11H,12-13H2,1-3H3,(H,26,31)
• InChI Key: UZOMCGRGOLAKQR-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C(=NC(=N2)C3=CC(=CC=C3)OC)SCC(=O)NCC4=CC=C(C=C4)F)C(=O)N(C1=O)C
• Molecular Formula: C24H22FN5O4S
• Molecular Weight: 495.5 g/mol
• CAS No.: 893920-76-8

Description

N-(4-fluorobenzyl)-2-((2-(3-methoxyphenyl)-6,8-dimethyl-5,7-dioxo-5,6,7,8-tetrahydropyrimido[4,5-d]pyrimidin-4-yl)thio)acetamide is a useful research compound. Its molecular formula is C24H22FN5O4S and its molecular weight is 495.53. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Pharmacological Applications

• Development of Novel Therapeutic Agents : Research into similar compounds has focused on the synthesis of novel derivatives with potential anti-inflammatory, analgesic, and anticancer activities. For example, the study by Abu‐Hashem et al. (2020) detailed the synthesis of various heterocyclic compounds derived from visnaginone and khellinone, demonstrating significant COX-2 inhibitory, analgesic, and anti-inflammatory properties, which suggests a potential application of related compounds in therapeutic development (Abu‐Hashem et al., 2020).

• Radioligand Development for Imaging : Compounds within this chemical family have been explored for their use in developing radioligands for positron emission tomography (PET) imaging. For instance, Dollé et al. (2008) reported on the synthesis and application of DPA-714, a fluorine-18 labeled compound, for imaging the translocator protein (18 kDa), demonstrating its potential in vivo imaging applications to study neuroinflammation and other neurodegenerative conditions (Dollé et al., 2008).

• Antimicrobial and Antifungal Activities : Further investigations have revealed that certain derivatives exhibit antimicrobial and antifungal activities. For instance, Kerru et al. (2019) synthesized a series of thienopyrimidine linked rhodanine derivatives and demonstrated their potent antimicrobial activity against various bacterial and fungal strains, highlighting the potential of such compounds in addressing resistant microbial infections (Kerru et al., 2019).